Cas no 10211-84-4 (3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1))
10211-84-4 structure
Product Name:3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1)
CAS No:10211-84-4
MF:C12H12ClN5
MW:261.710180282593
CID:214983
PubChem ID:135418542
Update Time:2025-04-19
3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1)
- 3-benzylpurin-6-amine,hydrochloride
- NSC211695
- 10211-84-4
- NSC-211695
- Adenine, 3-benzyl-, hydrochloride
- DTXSID50333719
-
- Inchi: 1S/C12H11N5.ClH/c13-11-10-12(15-7-14-10)17(8-16-11)6-9-4-2-1-3-5-9;/h1-5,7-8,13H,6H2,(H,14,15);1H
- InChI Key: BUBHJCGYSJQHKM-UHFFFAOYSA-N
- SMILES: Cl.N1(C=NC(C2=C1N=CN2)=N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 261.078123g/mol
- Monoisotopic Mass: 261.078123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 261.71g/mol
- Topological Polar Surface Area: 68.1Ų
3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1) Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
10211-84-4 (3H-Purin-6-amine,3-(phenylmethyl)-, hydrochloride (1:1)) Related Products
- 4261-14-7(9-Benzyladenine)
- 7280-81-1(3-Benzyladenine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk